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Compound of Interest

Compound Name: Tco-peg8-tco

Cat. No.: B15061902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the bifunctional linker, TCO-PEG8-TCO, and

its application in the field of bioconjugation. We will delve into its chemical properties, reaction

mechanisms, and its pivotal role in the development of advanced biotherapeutics such as

Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs). Detailed

experimental protocols, quantitative data, and troubleshooting guidance are included to

facilitate its practical implementation in the laboratory.

Introduction to TCO-PEG8-TCO
TCO-PEG8-TCO is a homobifunctional crosslinker featuring two trans-cyclooctene (TCO)

groups at either end of a hydrophilic 8-unit polyethylene glycol (PEG) spacer. The TCO

moieties are highly reactive dienophiles in the inverse-electron-demand Diels-Alder (IEDDA)

cycloaddition reaction, a cornerstone of bioorthogonal chemistry. This "click chemistry" reaction

proceeds rapidly and specifically with tetrazine-functionalized molecules, forming a stable

covalent bond without the need for a catalyst, making it ideal for conjugating sensitive

biomolecules in complex biological environments.[1][2][3]

The PEG8 spacer imparts several advantageous properties, including increased aqueous

solubility of the linker and the resulting conjugate, reduced steric hindrance between the

conjugated molecules, and potentially improved pharmacokinetic properties of the final

biotherapeutic.[4][5] These features make TCO-PEG8-TCO a valuable tool for linking two

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15061902?utm_src=pdf-interest
https://www.benchchem.com/product/b15061902?utm_src=pdf-body
https://www.benchchem.com/product/b15061902?utm_src=pdf-body
https://www.benchchem.com/product/b15061902?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_TCO_PEG3_TCO_Conjugation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy5_PEG8_Tetrazine_TCO_Ligation.pdf
https://www.interchim.fr/ft/M/MRU990.pdf
https://precisepeg.com/blogs/posts/how-to-choose-proper-peg-linkers-for-bioconjugation-hints-and-best-practices-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC7806464/
https://www.benchchem.com/product/b15061902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15061902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


distinct tetrazine-modified molecules, such as an antibody and a therapeutic payload, or two

different proteins.[1][6]

Chemical Structure of TCO-PEG8-TCO:
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Caption: Structure of the TCO-PEG8-TCO linker.

The TCO-Tetrazine Ligation Reaction
The bioconjugation reaction utilizing TCO-PEG8-TCO is based on the IEDDA reaction between

the TCO groups and tetrazine-functionalized molecules. This reaction is exceptionally fast and

selective, proceeding readily under physiological conditions (pH 6-9, room temperature) without

the need for cytotoxic copper catalysts.[2][4] The reaction forms a stable dihydropyridazine

product with the release of nitrogen gas.[2]

Reaction Mechanism:
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Caption: The TCO-Tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction.

Quantitative Data
The efficiency and kinetics of the TCO-tetrazine ligation are critical for successful

bioconjugation. The following tables summarize key quantitative data for this reaction.

Table 1: Physicochemical Properties of TCO-PEG8-TCO

Property Value Reference(s)

Molecular Formula C36H64N2O12 [7][8]

Molecular Weight 716.9 g/mol [7][8]

Purity >95% [7][8]

Solubility DMSO, DCM, DMF [7][8]

Storage Conditions -20°C [7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15061902?utm_src=pdf-body-img
https://www.benchchem.com/product/b15061902?utm_src=pdf-body
https://www.medchemexpress.com/tco-peg8-tco.html
https://broadpharm.com/product/bp-24259
https://www.medchemexpress.com/tco-peg8-tco.html
https://broadpharm.com/product/bp-24259
https://www.medchemexpress.com/tco-peg8-tco.html
https://broadpharm.com/product/bp-24259
https://www.medchemexpress.com/tco-peg8-tco.html
https://broadpharm.com/product/bp-24259
https://www.medchemexpress.com/tco-peg8-tco.html
https://broadpharm.com/product/bp-24259
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15061902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: TCO-Tetrazine Reaction Kinetics and Conditions

Parameter Value Conditions Reference(s)

Second-Order Rate

Constant (k)
10³ - 10⁶ M⁻¹s⁻¹

General range in

aqueous media
[2][3]

~2000 M⁻¹s⁻¹
3,6-di-(2-pyridyl)-s-

tetrazine with TCO
[3]

Reaction pH 6.0 - 9.0 PBS buffer [2]

Reaction Temperature 4°C to 37°C

Typically room

temperature for

cellular applications

[3]

Reaction Time 30 - 120 minutes

Dependent on

concentration and

specific reactants

[3]

Experimental Protocols
This section provides a detailed, two-step protocol for the conjugation of two different tetrazine-

modified molecules (Molecule A and Molecule B) using the TCO-PEG8-TCO linker.

Workflow for Bifunctional Conjugation:
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Prepare Tetrazine-
Modified Molecule A

Step 1: React Molecule A
with TCO-PEG8-TCO

Prepare Tetrazine-
Modified Molecule B

Step 2: React Intermediate
with Molecule B
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Purify Final Conjugate
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Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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